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Compound of Interest

Compound Name: ST-1006 Maleate

Cat. No.: B15612300

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and disposal of ST-
1006 Maleate in a laboratory setting. It also includes information on its mechanism of action,
relevant experimental protocols, and key quantitative data to support research and
development activities.

Product Information and Hazard Identification

ST-1006 maleate is a potent and selective agonist for the histamine H4 receptor, exhibiting
anti-inflammatory and immunomodulatory properties.[1] Its chemical formula is C24H2s8CI2NeéOs,
with a molecular weight of 599.42 g/mol .[1][2]

Hazard Summary: ST-1006 Maleate is classified as:
e Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[2]
o Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[2]

o Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[2]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.[2]
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e P270: Do not eat, drink or smoke when using this product.[2]
e P273: Avoid release to the environment.[2]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

e P330: Rinse mouth.[2]

e P391: Collect spillage.[2]

» P501: Dispose of contents/container to an approved waste disposal plant.[2]
Safe Handling and Storage

Adherence to strict safety protocols is essential when working with ST-1006 Maleate.

2.1. Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Wear protective, chemical-resistant gloves (e.g., nitrile rubber). Inspect
gloves before use.

Skin and Body Protection: Wear impervious clothing, such as a lab coat.

Respiratory Protection: Use a suitable respirator if dust or aerosols are generated. Work in a
well-ventilated area, preferably under a chemical fume hood.

2.2. Handling Procedures:

Avoid inhalation, and contact with eyes and skin.[2]

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Wash hands thoroughly after handling.
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2.3. Storage:

Powder: Store at -20°C for up to 2 years.[1]

In solvent: Store at -80°C.

Keep the container tightly sealed in a cool, dry, and well-ventilated area.
Keep away from direct sunlight and sources of ignition.[2]

Store apart from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[2]

Accidental Release and First Aid Measures

3.1. Accidental Release:

Evacuate: Evacuate personnel to a safe area.
Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.[2]

Clean-up:

o For solid spills, carefully sweep up the material and place it in a suitable, closed container
for disposal. Avoid generating dust.

o For solutions, absorb with a liquid-binding material (e.g., diatomite, universal binders).[2]
o Decontaminate surfaces by scrubbing with alcohol.[2]

PPE: Use full personal protective equipment during clean-up.

3.2. First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth with water. Do
NOT induce vomiting.[2]
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« If on Skin: Rinse skin thoroughly with large amounts of water. Remove contaminated clothing
and shoes.[2]

 If in Eyes: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present and easy to do. Promptly call a physician.[2]

« If Inhaled: Relocate to fresh air. If breathing is difficult, give oxygen.

Disposal

Dispose of ST-1006 Maleate and its containers in accordance with local, state, and federal
regulations.

o Waste Product: Dispose of contents at an approved waste disposal plant.[2] Do not allow the
chemical to enter drains.[2]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning if possible. Otherwise, dispose of in a sanitary landfill or by other
approved methods.

: _

Parameter Value Reference
Molecular Weight 599.42 g/mol [1112]

pKi (H4 Receptor) 7.94 [1]
Solubility in DMSO 3.67 mg/mL (9.99 mM) [3]

Storage (Powder) -20°C for 2 years [1]

Storage (in Solvent) -80°C [2]

Effective Concentration
. L 10 pM (3]
(Eosinophil Migration)

Mechanism of Action and Signaling Pathway
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ST-1006 is a potent agonist of the histamine H4 receptor (H4R), a G protein-coupled receptor
(GPCR). The H4R is primarily expressed on cells of hematopoietic origin, including eosinophils,
mast cells, and T cells, and is involved in immune responses and inflammation.[4]

Upon binding of ST-1006, the H4R couples to a Gi/o protein. This leads to the inhibition of
adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cCAMP) levels.[5][6] The By
subunits of the G protein can also modulate other signaling pathways, including the activation
of the MAPK/ERK cascade.[7]

Cell Membrane Intracellular

Click to download full resolution via product page
Caption: Histamine H4 Receptor Signaling Pathway.

Experimental Protocols

ST-1006 Maleate is known to induce eosinophil migration.[3] The following is a generalized
protocol for an in vitro eosinophil migration assay.

7.1. Protocol: In Vitro Eosinophil Migration Assay (Boyden Chamber)

This protocol describes a method to measure the chemotactic response of eosinophils to ST-
1006 Maleate using a Boyden chamber or a similar transwell system.

Materials:

e ST-1006 Maleate
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« Isolated human eosinophils

e RPMI-1640 medium

e Boyden chamber/Transwell inserts (5 um pore size)
o Chemotaxis buffer (e.g., RPMI-1640 with 0.1% BSA)
 Staining solution (e.g., Chromotrope 2R)

e Microscope

Procedure:

o Cell Preparation: Isolate eosinophils from human peripheral blood using an appropriate
method (e.g., density gradient centrifugation followed by negative selection). Resuspend the
purified eosinophils in chemotaxis buffer at a concentration of 1 x 10° cells/mL.

o Preparation of ST-1006 Maleate: Prepare a stock solution of ST-1006 Maleate in DMSO.
Further dilute to desired concentrations (e.g., 0.1, 1, 10, 100 uM) in chemotaxis buffer.

e Assay Setup:

o Add 600 pL of the ST-1006 Maleate dilutions or control buffer to the lower wells of the
Boyden chamber.

o Place the transwell inserts into the wells.

o Add 100 pL of the eosinophil suspension to the upper chamber of each insert.
 Incubation: Incubate the chamber at 37°C in a 5% CO2 humidified incubator for 1-3 hours.
e Cell Staining and Counting:

o After incubation, remove the inserts.

o Fix and stain the membrane of the inserts to visualize the migrated eosinophils.

o Count the number of migrated cells in several high-power fields using a microscope.
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« Data Analysis: Quantify the chemotactic response by comparing the number of migrated

cells in the presence of ST-1006 Maleate to the number of cells that migrated towards the

control buffer.
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Caption: Experimental Workflow for Eosinophil Migration Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disposal of ST-1006 Maleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612300#safe-handling-and-disposal-of-st-1006-
maleate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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